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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fura-PE3, a ratiometric fluorescent indicator
for the quantitative measurement of intracellular calcium. Fura-PE3 is a zwitterionic analog of
Fura-2, engineered to offer superior intracellular retention, making it an invaluable tool for long-
term studies of calcium signaling in a variety of cell types. This document details its properties,
experimental protocols for its use, and its application in studying key calcium signaling
pathways.

Core Properties of Fura-PE3

Fura-PE3 distinguishes itself from its predecessor, Fura-2, primarily through its enhanced
resistance to leakage from the cell and sequestration into intracellular organelles. This
characteristic allows for more stable and prolonged measurements of cytosolic free calcium
concentrations.[1] Like Fura-2, Fura-PE3 is a ratiometric indicator, meaning the ratio of its
fluorescence emission at two different excitation wavelengths is used to determine the
intracellular calcium concentration. This ratiometric measurement minimizes issues such as
uneven dye loading, photobleaching, and changes in cell thickness, leading to more accurate
and reproducible data.
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Quantitative Data Summary

The following tables summarize the key quantitative properties of Fura-PE3.

Property Value
. Acetoxymethyl (AM) Ester (cell-permeant) or
orm
Potassium Salt (cell-impermeant)
_ AM Ester: ~1258.13 g/mol Potassium Salt:
Molecular Weight

~1054.3 g/mol [1]

Excitation Wavelengths

Aexcl (Ca2+-bound): ~335 nmAexc2 (Ca2+-
free): ~364 nm[1]

Emission Wavelengths

Aeml (Ca2+-bound): ~495 nmiAem2 (Ca2+-
free): ~502 nm[1]

Dissociation Constant (Kd)

145 nM or 250 nM (Note: Different sources
report varying Kd values. It is recommended to
determine the Kd experimentally under specific

conditions.)

Quantum Yield (®F)

Not explicitly found for Fura-PE3. As Fura-PE3
is reported to have identical fluorescence
properties to Fura-2, the values for Fura-2 can
be used as an approximation: ®F (Ca2+-free):
~0.23®F (Ca2+-bound): ~0.49[2]

Extinction Coefficient (g)

Not explicitly found for Fura-PE3. As Fura-PE3
is reported to have identical fluorescence
properties to Fura-2, the value for Fura-2 can be
used as an approximation:s at ~362 nm
(isosbestic point): ~28,000 M-1cm-1

Experimental Protocols

Fura-PE3 AM Ester Cell Loading Protocol

This protocol is a general guideline and should be optimized for specific cell types and

experimental conditions.
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Materials:

Fura-PE3 AM

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic F-127 (20% solution in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other appropriate physiological buffer

Probenecid (optional, to inhibit organic anion transporters and reduce dye leakage)

Cells of interest

Procedure:

o Prepare Fura-PE3 AM Stock Solution:

o Dissolve Fura-PE3 AM in anhydrous DMSO to a final concentration of 1-10 mM.

o Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid
repeated freeze-thaw cycles.

o Prepare Loading Buffer:

o For a final loading concentration of 1-5 uM Fura-PE3 AM, dilute the stock solution into the
physiological buffer.

o To aid in the dispersion of the AM ester in the aqueous buffer, first mix the Fura-PE3 AM
stock solution with an equal volume of 20% Pluronic F-127.[1]

o If using, add probenecid to the loading buffer at a final concentration of 1-2.5 mM.
e Cell Loading:

o For adherent cells, grow them on coverslips to the desired confluency. For suspension
cells, harvest and resuspend them in the physiological buffer at an appropriate density.

o Replace the culture medium with the Fura-PE3 AM loading buffer.
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o Incubate the cells for 30-60 minutes at room temperature or 37°C. The optimal loading
time and temperature should be determined empirically for each cell type.[1]

e Washing:

o After loading, wash the cells 2-3 times with fresh physiological buffer (without Fura-PE3
AM) to remove extracellular dye.

o Incubate the cells for an additional 30 minutes to allow for complete de-esterification of the
Fura-PE3 AM by intracellular esterases.

In Situ Calcium Calibration Protocol

This protocol allows for the determination of the minimum (Rmin) and maximum (Rmax)
fluorescence ratios, which are essential for calculating the intracellular calcium concentration
using the Grynkiewicz equation.

Materials:

e Cells loaded with Fura-PE3

o Physiological buffer

o Calcium-free physiological buffer

e lonomycin (a calcium ionophore)

o EGTA (a calcium chelator)

» High calcium buffer (physiological buffer with a known, saturating concentration of CaCl2)
Procedure:

e Determine Rmin (Minimum Ratio):

o Perfuse the Fura-PE3 loaded cells with a calcium-free physiological buffer containing a
high concentration of EGTA (e.g., 5-10 mM) and a low concentration of ionomycin (e.g., 1-
5 uM).
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o This will chelate any intracellular calcium and allow the determination of the fluorescence
ratio in a calcium-free environment. Record the 340/380 nm excitation ratio.

e Determine Rmax (Maximum Ratio):
o Wash out the EGTA/ionomycin solution.
o Perfuse the cells with a high calcium buffer containing ionomycin (e.g., 1-5 uM).

o This will saturate the intracellular Fura-PE3 with calcium. Record the 340/380 nm
excitation ratio.

e Calculate Intracellular Calcium Concentration:

o The intracellular free calcium concentration ([Ca2+]i) can be calculated using the
Grynkiewicz equation: [Ca2+]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where:

Kd is the dissociation constant of Fura-PE3 for Ca2+.

R is the experimentally measured 340/380 nm fluorescence ratio.

Rmin is the minimum fluorescence ratio (in the absence of Ca2+).

Rmax is the maximum fluorescence ratio (at Ca2+ saturation).

Sf2 / Sb2 is the ratio of fluorescence intensities at 380 nm excitation in calcium-free and

calcium-bound conditions, respectively.

Visualization of Sighaling Pathways and Workflows
G Protein-Coupled Receptor (GPCR) Signaling Pathway
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Caption: GPCR signaling pathway leading to intracellular calcium release.

Store-Operated Calcium Entry (SOCE) Pathway
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Caption: The store-operated calcium entry (SOCE) pathway.
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Experimental Workflow for Calcium Imaging with Fura-

PE3

Cell Preparation
(Plating on coverslips)

:

Fura-PE3 AM Loading
(30-60 min incubation)

:

Washing
(Remove extracellular dye)

De-esterification
(30 min incubation)

Baseline Fluorescence Imaging
(Ex: 340/380 nm, Em: ~510 nm)

Cell Stimulation
(Agonist/Antagonist addition)
Gecord Fluorescence Changes)
In Situ Calibration
(Rmin and Rmax determination)
Data Analysis
(Calculate [Ca2*]i)
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Caption: A typical experimental workflow for calcium imaging using Fura-PE3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

